Cas no 106896-59-7 (methyl 3-acetyl-1H-indole-5-carboxylate)

• Product Name: methyl 3-acetyl-1H-indole-5-carboxylate
• CAS No: 106896-59-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD09032013
• CID: 3033856
• PubChem ID: 11629897
• Update Time: 2025-05-20

methyl 3-acetyl-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-ACETYL-1H-INDOLE-5-CARBOXYLIC ACID METHYL ESTER
• Methyl 3-acetyl-1H-indole-5-carboxylate
• 106896-59-7
• SCHEMBL3931730
• LXTFSAFFYUCWCX-UHFFFAOYSA-N
• AKOS015965790
• EN300-238271
• Methyl-3-acetylindole-5-carboxylate
• methyl3-acetyl-1H-indole-5-carboxylate
• F2190-0693
• methyl 3-acetyl-1H-indole-5-carboxylate

• MDL： MFCD09032013
• Inchi： 1S/C12H11NO3/c1-7(14)10-6-13-11-4-3-8(5-9(10)11)12(15)16-2/h3-6,13H,1-2H3
• InChI Key： LXTFSAFFYUCWCX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)C(C(C)=O)=CN2)=O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 401.7±25.0 °C at 760 mmHg
• Flash Point: 196.7±23.2 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 3-acetyl-1H-indole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on methyl 3-acetyl-1H-indole-5-carboxylate

Recent Advances in the Study of Methyl 3-acetyl-1H-indole-5-carboxylate (CAS: 106896-59-7)

Methyl 3-acetyl-1H-indole-5-carboxylate (CAS: 106896-59-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents targeting a range of diseases, including cancer, inflammation, and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and applications in drug discovery.

One of the most significant advancements in the study of methyl 3-acetyl-1H-indole-5-carboxylate is its role in the synthesis of indole-based derivatives with potent anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit strong inhibitory effects on several cancer cell lines, including breast, lung, and colon cancers. The researchers utilized a combination of computational modeling and in vitro assays to identify the most promising candidates, with methyl 3-acetyl-1H-indole-5-carboxylate serving as a critical scaffold for further modifications.

In addition to its anticancer potential, recent research has explored the anti-inflammatory and antimicrobial activities of methyl 3-acetyl-1H-indole-5-carboxylate. A study published in Bioorganic & Medicinal Chemistry Letters in 2022 reported that certain derivatives of this compound showed significant inhibition of pro-inflammatory cytokines, suggesting potential applications in the treatment of chronic inflammatory diseases. Furthermore, another study highlighted its efficacy against drug-resistant bacterial strains, underscoring its versatility as a pharmacophore.

The synthesis of methyl 3-acetyl-1H-indole-5-carboxylate has also seen notable improvements in recent years. A 2023 paper in Organic Process Research & Development described a more efficient and scalable synthetic route, which reduces the cost and environmental impact of production. This advancement is particularly important for large-scale pharmaceutical applications, where the availability and cost of intermediates can significantly influence the feasibility of drug development projects.

Looking ahead, the potential of methyl 3-acetyl-1H-indole-5-carboxylate in drug discovery appears promising. Ongoing research is focused on optimizing its derivatives for enhanced bioavailability and reduced toxicity, which are critical factors for clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of new therapeutics based on this compound, addressing unmet medical needs in various therapeutic areas.

In conclusion, methyl 3-acetyl-1H-indole-5-carboxylate (CAS: 106896-59-7) continues to be a valuable compound in the field of medicinal chemistry, with recent studies highlighting its diverse biological activities and synthetic versatility. As research progresses, this compound is likely to play an increasingly important role in the discovery and development of next-generation drugs.